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molecular formula (CH3)2C(OH)CN<br>C4H7NO<br>C4H7NO B128911 Acetone cyanohydrin CAS No. 75-86-5

Acetone cyanohydrin

Cat. No. B128911
CAS RN: 75-86-5
M. Wt: 85.1 g/mol
InChI Key: MWFMGBPGAXYFAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04252717

Procedure details

The inventors extensively studied to overcome these difficulties, and as a result the following were found: 2-amino-2-methylpropionitrile having an ammonia content of not more than 1.5% by weight can be obtained in a high yield by subjecting crude 2-amino-2-methylpropionitrile (which is obtained by the reaction between acetone cyanohydrin and ammonia, or acetone, hydrogen cyanide and ammonia, or acetone and ammonium cyanide, and contains impurities such as unreacted acetone, hydrogen cyanide and ammonia; water formed by the reaction; and other by-products) to distillation under reduced pressure under conditions such that the temperature of the heat transfer medium be 0° to 50° C. and the pressure be 400 mmHg or less, thereby distilling out a low-boiling fraction comprising ammonia; and 2,2'-azobis(2-methylpropionitrile) is obtained in a high yield by contacting the purified 2-amino-2-methylpropionitrile with an aqueous metal hypochlorite solution which is controlled to a pH of about 10 to 13.5, in an aqueous medium at a temperature of not more than about 30° C., the concentration of the hypochlorite being 5% by weight or less, based on the weight of the reaction mixture, thereby minimizing the decomposition of 2-amino-2-methylpropionitrile.
Name
acetone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
acetone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-amino-2-methylpropionitrile
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
acetone cyanohydrin
Name
hydrogen cyanide
Name
ammonia
Name
ammonium cyanide

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]([CH3:6])([CH3:5])[C:3]#[N:4].CC(C)=[O:9]>>[CH3:5][C:2]([CH3:6])([OH:9])[C:3]#[N:4].[CH:2]#[N:1].[NH3:1].[C-:2]#[N:1].[NH4+:1] |f:5.6|

Inputs

Step One
Name
acetone
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(=O)C
Name
acetone
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(=O)C
Step Two
Name
2-amino-2-methylpropionitrile
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC(C#N)(C)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
a high yield

Outcomes

Product
Name
acetone cyanohydrin
Type
product
Smiles
CC(C#N)(O)C
Name
hydrogen cyanide
Type
product
Smiles
C#N
Name
ammonia
Type
product
Smiles
N
Name
ammonium cyanide
Type
product
Smiles
[C-]#N.[NH4+]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04252717

Procedure details

The inventors extensively studied to overcome these difficulties, and as a result the following were found: 2-amino-2-methylpropionitrile having an ammonia content of not more than 1.5% by weight can be obtained in a high yield by subjecting crude 2-amino-2-methylpropionitrile (which is obtained by the reaction between acetone cyanohydrin and ammonia, or acetone, hydrogen cyanide and ammonia, or acetone and ammonium cyanide, and contains impurities such as unreacted acetone, hydrogen cyanide and ammonia; water formed by the reaction; and other by-products) to distillation under reduced pressure under conditions such that the temperature of the heat transfer medium be 0° to 50° C. and the pressure be 400 mmHg or less, thereby distilling out a low-boiling fraction comprising ammonia; and 2,2'-azobis(2-methylpropionitrile) is obtained in a high yield by contacting the purified 2-amino-2-methylpropionitrile with an aqueous metal hypochlorite solution which is controlled to a pH of about 10 to 13.5, in an aqueous medium at a temperature of not more than about 30° C., the concentration of the hypochlorite being 5% by weight or less, based on the weight of the reaction mixture, thereby minimizing the decomposition of 2-amino-2-methylpropionitrile.
Name
acetone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
acetone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-amino-2-methylpropionitrile
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
acetone cyanohydrin
Name
hydrogen cyanide
Name
ammonia
Name
ammonium cyanide

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]([CH3:6])([CH3:5])[C:3]#[N:4].CC(C)=[O:9]>>[CH3:5][C:2]([CH3:6])([OH:9])[C:3]#[N:4].[CH:2]#[N:1].[NH3:1].[C-:2]#[N:1].[NH4+:1] |f:5.6|

Inputs

Step One
Name
acetone
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(=O)C
Name
acetone
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(=O)C
Step Two
Name
2-amino-2-methylpropionitrile
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC(C#N)(C)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
a high yield

Outcomes

Product
Name
acetone cyanohydrin
Type
product
Smiles
CC(C#N)(O)C
Name
hydrogen cyanide
Type
product
Smiles
C#N
Name
ammonia
Type
product
Smiles
N
Name
ammonium cyanide
Type
product
Smiles
[C-]#N.[NH4+]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04252717

Procedure details

The inventors extensively studied to overcome these difficulties, and as a result the following were found: 2-amino-2-methylpropionitrile having an ammonia content of not more than 1.5% by weight can be obtained in a high yield by subjecting crude 2-amino-2-methylpropionitrile (which is obtained by the reaction between acetone cyanohydrin and ammonia, or acetone, hydrogen cyanide and ammonia, or acetone and ammonium cyanide, and contains impurities such as unreacted acetone, hydrogen cyanide and ammonia; water formed by the reaction; and other by-products) to distillation under reduced pressure under conditions such that the temperature of the heat transfer medium be 0° to 50° C. and the pressure be 400 mmHg or less, thereby distilling out a low-boiling fraction comprising ammonia; and 2,2'-azobis(2-methylpropionitrile) is obtained in a high yield by contacting the purified 2-amino-2-methylpropionitrile with an aqueous metal hypochlorite solution which is controlled to a pH of about 10 to 13.5, in an aqueous medium at a temperature of not more than about 30° C., the concentration of the hypochlorite being 5% by weight or less, based on the weight of the reaction mixture, thereby minimizing the decomposition of 2-amino-2-methylpropionitrile.
Name
acetone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
acetone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-amino-2-methylpropionitrile
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
acetone cyanohydrin
Name
hydrogen cyanide
Name
ammonia
Name
ammonium cyanide

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]([CH3:6])([CH3:5])[C:3]#[N:4].CC(C)=[O:9]>>[CH3:5][C:2]([CH3:6])([OH:9])[C:3]#[N:4].[CH:2]#[N:1].[NH3:1].[C-:2]#[N:1].[NH4+:1] |f:5.6|

Inputs

Step One
Name
acetone
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(=O)C
Name
acetone
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(=O)C
Step Two
Name
2-amino-2-methylpropionitrile
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC(C#N)(C)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
a high yield

Outcomes

Product
Name
acetone cyanohydrin
Type
product
Smiles
CC(C#N)(O)C
Name
hydrogen cyanide
Type
product
Smiles
C#N
Name
ammonia
Type
product
Smiles
N
Name
ammonium cyanide
Type
product
Smiles
[C-]#N.[NH4+]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US04252717

Procedure details

The inventors extensively studied to overcome these difficulties, and as a result the following were found: 2-amino-2-methylpropionitrile having an ammonia content of not more than 1.5% by weight can be obtained in a high yield by subjecting crude 2-amino-2-methylpropionitrile (which is obtained by the reaction between acetone cyanohydrin and ammonia, or acetone, hydrogen cyanide and ammonia, or acetone and ammonium cyanide, and contains impurities such as unreacted acetone, hydrogen cyanide and ammonia; water formed by the reaction; and other by-products) to distillation under reduced pressure under conditions such that the temperature of the heat transfer medium be 0° to 50° C. and the pressure be 400 mmHg or less, thereby distilling out a low-boiling fraction comprising ammonia; and 2,2'-azobis(2-methylpropionitrile) is obtained in a high yield by contacting the purified 2-amino-2-methylpropionitrile with an aqueous metal hypochlorite solution which is controlled to a pH of about 10 to 13.5, in an aqueous medium at a temperature of not more than about 30° C., the concentration of the hypochlorite being 5% by weight or less, based on the weight of the reaction mixture, thereby minimizing the decomposition of 2-amino-2-methylpropionitrile.
Name
acetone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
acetone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-amino-2-methylpropionitrile
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
acetone cyanohydrin
Name
hydrogen cyanide
Name
ammonia
Name
ammonium cyanide

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]([CH3:6])([CH3:5])[C:3]#[N:4].CC(C)=[O:9]>>[CH3:5][C:2]([CH3:6])([OH:9])[C:3]#[N:4].[CH:2]#[N:1].[NH3:1].[C-:2]#[N:1].[NH4+:1] |f:5.6|

Inputs

Step One
Name
acetone
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(=O)C
Name
acetone
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(=O)C
Step Two
Name
2-amino-2-methylpropionitrile
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC(C#N)(C)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
a high yield

Outcomes

Product
Name
acetone cyanohydrin
Type
product
Smiles
CC(C#N)(O)C
Name
hydrogen cyanide
Type
product
Smiles
C#N
Name
ammonia
Type
product
Smiles
N
Name
ammonium cyanide
Type
product
Smiles
[C-]#N.[NH4+]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.